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Abstract
D-Threitol, a four-carbon sugar alcohol, is a naturally occurring polyol with a range of biological

activities that are increasingly attracting scientific interest. This technical guide provides an in-

depth overview of the current knowledge on D-Threitol, focusing on its natural sources,

established and putative biological roles, and the underlying metabolic and signaling pathways.

The document is intended to be a valuable resource for researchers in biochemistry, natural

product chemistry, and drug development, offering detailed experimental methodologies,

quantitative data, and visual representations of key biological processes involving D-Threitol.

Introduction
D-Threitol ((2R,3R)-butane-1,2,3,4-tetrol) is a stereoisomer of threitol, a C4-polyol.[1] While

not as widely known as other sugar alcohols like erythritol or xylitol, D-Threitol plays significant

roles in various biological systems.[1][2] It is found in a diverse range of organisms, from fungi

and insects to mammals, where it participates in processes such as chemical signaling, stress

protection, and metabolic regulation.[1][2][3] Its unique chemical properties and biological

functions make it a molecule of interest for various applications, including as a chiral building

block in chemical synthesis and as a potential therapeutic agent. This guide aims to

consolidate the current scientific literature on D-Threitol, providing a detailed technical

resource for the scientific community.
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Natural Sources of D-Threitol
D-Threitol has been identified in a variety of natural sources, spanning different biological

kingdoms. Its presence is often associated with specific physiological functions tailored to the

organism's lifestyle and environment.

2.1. Fungi

Certain fungi are known to produce D-Threitol. Notably, it has been identified in the edible

fungus Armillaria mellea.[1][2] In the context of plant-fungal interactions, D-Threitol is produced

by pathogenic fungi like Armillaria luteobubalina and acts as a signaling molecule.[4]

2.2. Insects

One of the most well-documented roles of D-Threitol in nature is as a cryoprotectant in the

Alaskan beetle, Upis ceramboides. This insect can survive extremely low temperatures by

accumulating high concentrations of D-Threitol in its hemolymph, which acts as an antifreeze

agent.[1][5][6]

2.3. Plants

D-Threitol has also been reported in certain plant species, including Cnidium monnieri and

Glehnia littoralis.[7] However, its physiological role and concentration in these plants are less

well-characterized compared to its functions in fungi and insects.

2.4. Mammals, including Humans

In mammals, D-Threitol is considered to be an end product of D-xylose metabolism.[3] It has

been detected in human urine and plasma.[8][9] Elevated levels of D-Threitol in urine have

been associated with certain metabolic disorders, such as ribose-5-phosphate isomerase

deficiency, and can also serve as a biomarker for the consumption of fruits.[3][8]

Biological Roles of D-Threitol
D-Threitol exhibits a range of biological activities, from acting as a signaling molecule to

providing protection against environmental stress.

3.1. Fungal-Plant Interactions: A Signaling Molecule
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In the interaction between pathogenic fungi and their plant hosts, D-Threitol functions as a key

signaling molecule. Research on the interaction between Armillaria luteobubalina and

eucalyptus roots has shown that the fungus secretes D-Threitol, which is then detected by the

plant.[4][10] This fungal-derived D-Threitol promotes the colonization of the plant roots by the

fungus and triggers hormonal responses within the plant's root cells.[4][10] This suggests that

D-Threitol is one of the initial signals in the establishment of infection by certain pathogenic

fungi.

3.2. Cryoprotectant and Osmoprotectant

The role of D-Threitol as a cryoprotectant is best exemplified by the Alaskan beetle Upis

ceramboides.[1][5][6] By accumulating D-Threitol, the beetle can prevent the formation of ice

crystals in its cells, allowing it to survive in sub-zero temperatures. The multiple hydroxyl

groups of D-Threitol are thought to interact with water molecules, disrupting the hydrogen

bonding network of water and thereby lowering its freezing point. In addition to its

cryoprotectant function, it is also suggested that D-Threitol can act as an osmoprotectant,

helping organisms to cope with osmotic stress by maintaining cell turgor and protecting cellular

structures.

3.3. Human Metabolism and as a Biomarker

In humans, D-Threitol is a metabolite of D-xylose.[3] Its levels in bodily fluids can be indicative

of certain metabolic states. For instance, an increased level of D-Threitol in urine is a known

biomarker for ribose-5-phosphate isomerase deficiency, an inborn error of metabolism.[8]

Furthermore, urinary threitol can indicate the consumption of certain fruits.

3.4. Antimicrobial Activity

Some studies have suggested that D-Threitol may possess antimicrobial properties.[2] It has

been reported to show activity against microbes such as E. coli and Staphylococcus aureus.[2]

[11] The proposed mechanism involves preventing bacteria from attaching to cell walls.[11]

However, quantitative data, such as Minimum Inhibitory Concentration (MIC) values, are not yet

well-documented in the scientific literature.

Metabolic and Signaling Pathways
4.1. Biosynthesis of D-Threitol in Engineered Yeast
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Significant progress has been made in the microbial production of D-Threitol through

metabolic engineering of yeasts such as Yarrowia lipolytica and Trichosporonoides

oedocephalis. In an engineered strain of T. oedocephalis, D-threitol is synthesized from xylose

by the sequential action of a heterologously expressed ribulose-5-phosphate isomerase B

(OsRpiB) and a xylitol dehydrogenase (Ss-XDH).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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